Methyl 4-(2-chloroethyl)benzoate
Overview
Description
“Methyl 4-(2-chloroethyl)benzoate” is a chemical compound with the CAS Number: 65787-72-6 . It has a molecular weight of 198.65 and its IUPAC name is this compound . The compound is a pale-yellow to yellow-brown liquid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H11ClO2/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5H,6-7H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
“this compound” is a pale-yellow to yellow-brown liquid . More specific physical and chemical properties were not found in the search results.Scientific Research Applications
Materials Science and Electrochemistry
A study by Almeida et al. (2017) explores the synthesis and electrochemical characterisation of a magenta polypyrrole derivatised with Methyl Red azo dye, demonstrating potential applications in pH sensors and electrochromic devices. The research showcases the utility of derivatised compounds in developing advanced materials with specific electronic and optical properties Almeida et al., 2017.
Pharmacology and Bioactive Compound Synthesis
Yang Jian-she (2009) presents the synthesis of Methyl 4-chloro-2-(N-methyl-N-phenylsulphonamide)benzoate, an intermediate of Tianeptine, indicating the role of such compounds in the synthesis of pharmacologically active molecules. This highlights the potential for Methyl 4-(2-chloroethyl)benzoate and similar compounds to serve as precursors in drug development Yang Jian-she, 2009.
Mechanism of Action
Target of Action
Methyl 4-(2-chloroethyl)benzoate is a derivative of benzene . The primary target of this compound is the benzene ring, which contains six pi electrons delocalized in six p orbitals above and below the plane of the ring . This aromatic ring is especially stable and wants to be retained during reactions .
Mode of Action
The compound undergoes electrophilic aromatic substitution, a two-step mechanism . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s known that benzene derivatives can undergo electrophilic aromatic substitution, maintaining aromaticity . This suggests that the compound could potentially interact with biochemical pathways involving aromatic compounds.
Pharmacokinetics
The compound’s molecular weight (19865) and its structure suggest that it could be absorbed and distributed in the body
Properties
IUPAC Name |
methyl 4-(2-chloroethyl)benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-13-10(12)9-4-2-8(3-5-9)6-7-11/h2-5H,6-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOLIWBZDVYITNS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CCCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.64 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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